Cas no 10524-70-6 (1-Hexanol,3,3-dimethyl-)

• Product Name: 1-Hexanol,3,3-dimethyl-
• CAS No: 10524-70-6
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 136966
• PubChem ID: 21893706
• Update Time: 2025-04-19

1-Hexanol,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol,3,3-dimethyl-
• 3,3-DIMETHYL-1-HEXANOL
• 3,3-dimethylhexan-1-ol
• 1-Hexanol,3,3-dimethyl
• 3,3-dimethyl-hexan-1-ol
• 3,3-dimethylhexanol
• 1321-33-1
• AKOS006277179
• SCHEMBL364831
• 5-Pyrrolidin-1-ylmethyl-furan-2-carboxylicacid
• NS00128873
• FT-0691959
• 10524-70-6

• Inchi： 1S/C8H18O/c1-4-5-8(2,3)6-7-9/h9H,4-7H2,1-3H3
• InChI Key： RAKYQWCHMSXUEG-UHFFFAOYSA-N
• SMILES： OCCC(C)(C)CCC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8350
• Melting Point: -61.15°C (estimate)
• Boiling Point: 170.96°C (estimate)
• Refractive Index: 1.4310
• PSA: 20.23000
• LogP: 2.19510